Cas no 1381946-83-3 (ethyl 2-amino-4-(dimethylamino)butanoate)

• Product Name: ethyl 2-amino-4-(dimethylamino)butanoate
• CAS No: 1381946-83-3
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 6408224
• PubChem ID: 63027430
• Update Time: 2025-07-15

ethyl 2-amino-4-(dimethylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-4-(dimethylamino)butanoate
• Butanoic acid, 2-amino-4-(dimethylamino)-, ethyl ester
• EN300-1299717
• 1381946-83-3
• AKOS012326569
• DTXSID301209301

• Inchi： 1S/C8H18N2O2/c1-4-12-8(11)7(9)5-6-10(2)3/h7H,4-6,9H2,1-3H3
• InChI Key： ZJJRFRAPHLHVDI-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(N)CCN(C)C

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 0.993±0.06 g/cm3(Predicted)
• Boiling Point: 234.8±25.0 °C(Predicted)
• pka: 9.26±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-4-(dimethylamino)butanoate

Ethyl 2-amino-4-(dimethylamino)butanoate (CAS No. 1381946-83-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Ethyl 2-amino-4-(dimethylamino)butanoate, identified by its Chemical Abstracts Service (CAS) number 1381946-83-3, is a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in drug development, biochemical synthesis, and as a key intermediate in various synthetic pathways. The presence of both amino and dimethylamino functional groups makes it a versatile building block for more complex molecules, particularly in the design of bioactive agents.

The compound's structure consists of a butanoate backbone with substituents that enhance its reactivity and compatibility with other molecular frameworks. The ethyl ester group at one end of the molecule facilitates solubility in organic solvents, making it suitable for a wide range of chemical reactions. Meanwhile, the 2-amino and 4-(dimethylamino) groups introduce basicity and steric hindrance, respectively, which can be exploited to modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in the development of novel pharmacological agents that leverage the properties of amino acid derivatives. Ethyl 2-amino-4-(dimethylamino)butanoate has emerged as a promising candidate in this context. Its structural motif is reminiscent of natural amino acids, which are the fundamental units of proteins and play crucial roles in cellular signaling and metabolic processes. By incorporating such structural elements into synthetic molecules, researchers aim to develop compounds with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of Ethyl 2-amino-4-(dimethylamino)butanoate is its potential as a chiral building block. Chirality, or the presence of non-superimposable mirror images, is a critical factor in many biological systems. Many pharmacologically active compounds exhibit enantioselective interactions with their biological targets, meaning that one enantiomer may be highly effective while the other may be inactive or even harmful. The ability to synthesize enantiomerically pure forms of Ethyl 2-amino-4-(dimethylamino)butanoate could therefore open up new avenues for drug design.

Recent advancements in asymmetric synthesis have enabled the production of enantiomerically enriched compounds with high precision. Techniques such as chiral auxiliary-assisted reactions and transition-metal-catalyzed asymmetric transformations have been particularly effective in this regard. By applying these methods to Ethyl 2-amino-4-(dimethylamino)butanoate, researchers can generate libraries of enantiomerically pure derivatives for further investigation. These derivatives could then be screened for their biological activity using high-throughput screening (HTS) platforms.

The pharmaceutical industry has long recognized the importance of structure-activity relationships (SARs) in drug development. SAR studies involve systematically modifying the structure of a lead compound to identify structural features that contribute to its biological activity. Ethyl 2-amino-4-(dimethylamino)butanoate serves as an excellent starting point for such studies due to its modular structure and diverse functional groups. By introducing variations at different positions along the carbon chain or replacing functional groups with analogs, researchers can generate a wide spectrum of derivatives for SAR analysis.

In addition to its applications in drug discovery, Ethyl 2-amino-4-(dimethylamino)butanoate has potential uses in biochemical research. Its structural similarity to natural amino acids makes it a valuable tool for studying enzyme mechanisms and protein-ligand interactions. For instance, it could be used as a substrate or inhibitor to probe the catalytic activity of enzymes involved in amino acid metabolism or signal transduction pathways.

The synthesis of Ethyl 2-amino-4-(dimethylamino)butanoate itself is an intriguing challenge that has attracted considerable attention from synthetic chemists. The presence of multiple functional groups necessitates careful control over reaction conditions to avoid unwanted side products. Recent reports have highlighted novel synthetic routes that leverage catalytic methods to achieve high yields and selectivity. These advancements not only make the compound more accessible but also pave the way for scalable production processes suitable for industrial applications.

Another area where Ethyl 2-amino-4-(dimethylamino)butanoate shows promise is in materials science. The unique combination of functional groups makes it a candidate for designing novel polymers or copolymers with tailored properties. For example, its ability to undergo polymerization reactions could lead to the development of biodegradable polymers or hydrogels with specific mechanical and chemical characteristics.

The compound's potential extends beyond traditional pharmaceutical applications into emerging fields such as regenerative medicine and tissue engineering. The ability to modify its structure allows researchers to create derivatives that can mimic natural extracellular matrices or serve as scaffolds for cell culture. Such materials could be used in wound healing therapies or organ regeneration efforts.

In conclusion, Ethyl 2-amino-4-(dimethylamino)butanoate (CAS No. 1381946-83-3) represents a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, biochemical research, materials science, and beyond. As synthetic methodologies continue to evolve, the accessibility and utility of this compound are expected to grow even further, opening up new opportunities for innovation and scientific advancement.